

Comparative Analysis of Psiguadial B and Related Meroterpenoids

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Epiguajadial B*

Cat. No.: *B15593475*

[Get Quote](#)

A comprehensive guide for researchers, scientists, and drug development professionals on the biological activity and experimental evaluation of Psiguadial B, with a comparative look at other meroterpenoids from *Psidium guajava*.

While a direct comparative analysis of **Epiguajadial B** and Psiguadial B is not feasible due to the limited publicly available data on the biological activity of **Epiguajadial B**, this guide provides a detailed overview of Psiguadial B and compares its activity with other structurally related meroterpenoids isolated from *Psidium guajava* (guava).

Psiguadial B is a novel sesquiterpenoid-diphenylmethane meroterpenoid isolated from the leaves of *Psidium guajava*.^[1] It belongs to a class of compounds that have demonstrated significant cytotoxic effects against various cancer cell lines.

Chemical Structure

The chemical structures of Psiguadial B and the commercially available, yet biologically uncharacterized, **Epiguajadial B** are presented below. Both compounds share the same molecular formula, C₃₀H₃₄O₅, and molecular weight of 474.6 g/mol, suggesting they are stereoisomers.^{[2][3][4]}

Psiguadial B

- Molecular Formula: C₃₀H₃₄O₅
- Molecular Weight: 474.6 g/mol
- CAS Number: 1262438-67-5

Epiguajadial B

- Molecular Formula: C₃₀H₃₄O₅
- Molecular Weight: 474.6 g/mol
- CAS Number: 1411629-26-9[2][3]

Comparative Biological Activity

Psiguadial B, along with its congener Psiguadial A, has been shown to exhibit potent inhibitory effects on the growth of human hepatoma cells.[1] The broader family of meroterpenoids from guava has demonstrated a range of cytotoxic activities against several human cancer cell lines.[5][6] The following table summarizes the available quantitative data on the cytotoxic activity of Psiguadial B and related compounds.

Compound	Cell Line	IC50 (μM)	Reference
Psiguadial B	HepG2 (Human Hepatoma)	Potent Inhibition	[1]
Psiguadial C	HepG2 (Human Hepatoma)	1.8 ± 0.2	[7]
HepG2/ADM (Adriamycin-resistant)	2.5 ± 0.3	[7]	
Psiguadial D	HepG2 (Human Hepatoma)	3.2 ± 0.4	[7]
HepG2/ADM (Adriamycin-resistant)	4.1 ± 0.5	[7]	
Guajadial B	A549 (Human Lung Carcinoma)	0.150	[5][6]
HCT116 (Human Colon Carcinoma)	1.2 ± 0.1	[5]	
CCRF-CEM (Human Leukemia)	0.9 ± 0.1	[5]	
DU145 (Human Prostate Carcinoma)	1.5 ± 0.2	[5]	
Huh7 (Human Hepatoma)	2.93 ± 0.5	[8]	
Psiguajavadial A	HCT116 (Human Colon Carcinoma)	5.8 ± 0.5	[5]
Psiguajavadial B	HCT116 (Human Colon Carcinoma)	4.7 ± 0.4	[5]

Experimental Protocols

The following is a generalized experimental protocol for determining the cytotoxic activity of compounds using the MTT assay, based on common practices for screening natural products

against cancer cell lines like HepG2.

MTT Assay for Cytotoxicity

Objective: To determine the concentration at which a compound inhibits the growth of a human cancer cell line by 50% (IC50).

Materials:

- Human hepatoma (HepG2) cells
- Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin
- Test compounds (e.g., Psiguadial B) dissolved in dimethyl sulfoxide (DMSO)
- 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)
- DMSO
- 96-well microplates
- Humidified incubator (37°C, 5% CO₂)
- Microplate reader


Procedure:

- **Cell Seeding:** HepG2 cells are harvested and seeded into 96-well plates at a density of approximately 5×10^4 cells/mL in 100 μ L of culture medium. The plates are then incubated for 24 hours to allow for cell attachment.
- **Compound Treatment:** The test compounds are serially diluted in culture medium to various concentrations. The culture medium is removed from the wells and replaced with 100 μ L of the medium containing the different concentrations of the test compounds. A control group receiving medium with DMSO (vehicle) only is also included.

- Incubation: The plates are incubated for a further 48 hours.
- MTT Addition: After the incubation period, 20 μL of MTT solution is added to each well, and the plates are incubated for another 4 hours.
- Formazan Solubilization: The medium containing MTT is removed, and 150 μL of DMSO is added to each well to dissolve the formazan crystals.
- Absorbance Measurement: The absorbance of each well is measured at a wavelength of 570 nm using a microplate reader.
- Data Analysis: The cell viability is calculated as a percentage of the control. The IC_{50} value is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Proposed Biosynthetic Pathway

The meroterpenoids from *Psidium guajava* are thought to be synthesized through a plausible biosynthetic pathway. The following diagram illustrates a simplified representation of this proposed pathway.




[Click to download full resolution via product page](#)

Caption: Proposed biosynthetic pathway of psiguadials.

Experimental Workflow for Cytotoxicity Screening

The general workflow for identifying and evaluating the cytotoxic properties of natural products like Psiguadial B is a multi-step process.



[Click to download full resolution via product page](#)

Caption: Workflow for natural product cytotoxicity testing.

In summary, while data on **Epiguajadial B** is scarce, Psiguadial B and its related meroterpenoids from *Psidium guajava* represent a promising class of compounds with potent cytotoxic activities against various cancer cell lines. Further research is warranted to fully elucidate their therapeutic potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Psiguadials A and B, two novel meroterpenoids with unusual skeletons from the leaves of Psidium guajava - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Epiguajadial B | CAS 1411629-26-9 | ScreenLib [screenlib.com]
- 3. pharmaffiliates.com [pharmaffiliates.com]
- 4. Guajadial B | C30H34O5 | CID 168013399 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. Meroterpenoids with Antitumor Activities from Guava (Psidium guajava) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Guadial A and psiguadials C and D, three unusual meroterpenoids from Psidium guajava - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Comparative Analysis of Psiguadial B and Related Meroterpenoids]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15593475/docs#comparative-analysis-of-psiguadial-b-and-related-meroterpenoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)